Cas no 2034356-88-0 (6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034356-88-0
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 5551120
• PubChem ID: 91814637
• Update Time: 2025-05-22

6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2034356-88-0
• F6472-6279
• 6-(2-bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
• 6-(2-bromobenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• AKOS025316718
• 6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C16H12BrN3O2/c17-13-4-2-1-3-12(13)16(22)20-6-5-14-11(9-20)7-10(8-18)15(21)19-14/h1-4,7H,5-6,9H2,(H,19,21)
• InChI Key： UKYBAYHWPREQJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CC2C=C(C#N)C(NC=2CC1)=O)=O

Computed Properties

• Exact Mass: 357.01129g/mol
• Monoisotopic Mass: 357.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile: A Comprehensive Overview

6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a complex organic compound with the CAS number 2034356-88-0. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of a bromobenzoyl group and a cyano group in its structure makes it particularly interesting for various applications in organic synthesis and drug discovery.

The naphthyridine core of this compound is a six-membered ring fused with a five-membered ring containing two nitrogen atoms. The bromobenzoyl substituent attached at the 6-position introduces electron-withdrawing effects due to the bromine atom and the carbonyl group. This substitution pattern can significantly influence the electronic properties of the molecule and its reactivity in chemical reactions. Additionally, the cyano group at the 3-position adds further functionality to the molecule by introducing a strong electron-withdrawing effect and enhancing its potential for participation in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry. For instance, researchers have explored their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets in protein kinases. The presence of electron-withdrawing groups like bromobenzoyl and cyano can enhance the binding affinity of these compounds to target proteins by stabilizing specific interactions. Furthermore, the rigid bicyclic structure of naphthyridines provides an ideal scaffold for designing small-molecule inhibitors with high specificity and potency.

In terms of synthesis, 6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile can be prepared through a multi-step process involving nucleophilic aromatic substitution or cyclocondensation reactions. The bromobenzoyl group can be introduced via coupling reactions using aryl bromides and appropriate coupling agents under catalytic conditions. Similarly, the cyano group can be incorporated through nucleophilic substitution or cyanation reactions depending on the starting materials and reaction conditions.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Recent research has demonstrated that certain naphthyridine derivatives exhibit potent antitumor activity by targeting key enzymes involved in cell proliferation and survival. For example, studies have shown that these compounds can inhibit histone deacetylases (HDACs), which are known to play a critical role in cancer progression by regulating chromatin structure and gene expression.

Beyond its medicinal applications, this compound also finds utility in materials science due to its unique electronic properties. The combination of electron-withdrawing groups and aromaticity makes it suitable for use in organic electronics or as a precursor for functional materials with tailored properties.

In conclusion,6-(2-Bromobenzoyl)-2-oxo-1,2,5,6,7